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Compound of Interest

Compound Name: Leupeptin,HemisulfateSalt

CAS No.: 10347-89-7

Cat. No.: B1171952

Get Quote

Executive Summary
Leupeptin Hemisulfate (Acetyl-Leu-Leu-Arg-al) is a reversible, competitive inhibitor of serine

and cysteine proteases, widely utilized to prevent proteolytic degradation during cell lysis and

protein purification.[1][2][3][4][5][6] While chemically robust in its lyophilized salt form, its

efficacy in solution is strictly governed by solvent choice, pH, and storage conditions.

This guide provides a validated physicochemical profile and handling protocol for Leupeptin

Hemisulfate. Unlike generic datasheets, this document focuses on the causality behind

solubility limits and stability issues, ensuring reproducible experimental outcomes in drug

development and biochemical research.

Physicochemical Profile & Mechanism[6]
Leupeptin exists as a peptide aldehyde.[2][7] The "Hemisulfate" designation indicates it is

supplied as a sulfate salt ($ \cdot \frac{1}{2} H_2SO_4 $), which significantly enhances its

aqueous solubility and shelf-life compared to the free base.

Molecular Weight: 475.59 g/mol [3][5][6]
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Chemical Nature: Modified tripeptide (N-acetyl-L-leucyl-N-acetyl-L-leucyl-L-argininal).[2]

Target Specificity: Inhibits Trypsin, Plasmin, Papain, and Cathepsin B. It does not effectively

inhibit Chymotrypsin or Thrombin.[1][6][7]

Mechanism of Action
The critical functional group is the C-terminal aldehyde. This electrophilic carbon undergoes a

nucleophilic attack by the hydroxyl (serine proteases) or thiol (cysteine proteases) group of the

enzyme's active site, forming a reversible hemiacetal or hemithioacetal complex.
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Figure 1: Mechanism of Action.[1][6] The electrophilic aldehyde of Leupeptin traps the catalytic

nucleophile of the protease.

Solubility Data & Solvent Selection
The hemisulfate salt form renders Leupeptin highly hydrophilic. While organic solvents (DMSO,

Ethanol) are compatible, Water is the superior solvent for stock preparation due to stability and

solubility profiles.

Solvent Compatibility Table[4]
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Solvent
Solubility Limit
(Approx.)

Recommended
Stock Conc.

Notes & Causality

Water > 50 mg/mL 10 mM

Primary Choice. The

ionic sulfate salt

dissociates readily.

Stable for months at

-20°C.

DMSO ~25 mg/mL 10 mM

Use only if water is

strictly prohibited in

the downstream

assay. Ensure DMSO

is anhydrous to

prevent hydrolysis.

Ethanol ~33 mg/mL N/A

Not recommended for

long-term stock

storage due to

potential evaporation

and concentration

shifts.

PBS (pH 7.2) ~10 mg/mL Working Conc.[8]

Do not use for stocks.

The buffering capacity

is unnecessary for

stocks and limits

maximum

concentration.

Acetic Acid Soluble N/A

Sometimes used to

stabilize the aldehyde

group, but generally

unnecessary for the

hemisulfate salt.

Critical Technical Note: Avoid dissolving Leupeptin directly into basic buffers (pH > 8.0). The

aldehyde group is susceptible to racemization (L-isomer
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D-isomer) and oxidation in alkaline environments, rendering the inhibitor biologically inactive.

Preparation & Handling Protocols
Protocol A: Preparation of 10 mM Stock Solution
Target: Create a robust stock solution suitable for long-term storage.

Equilibration: Allow the lyophilized vial to reach room temperature before opening. This

prevents condensation from forming on the hygroscopic powder.

Weighing: Weigh 4.75 mg of Leupeptin Hemisulfate.

Solvation: Add 1.0 mL of molecular biology grade Water (or sterile dH2O).

Why Water? It avoids the toxicity of DMSO in cell culture and eliminates solvent-protein

interference in downstream assays.

Dissolution: Vortex gently. The solution should be clear and colorless immediately.

Filtration (Optional but Recommended): If used for cell culture, filter through a 0.22 µm PES

syringe filter.

Aliquoting: Dispense into 50–100 µL aliquots in low-binding microcentrifuge tubes.

Causality: Leupeptin is stable, but repeated freeze-thaw cycles introduce moisture and

oxygen, accelerating aldehyde oxidation.

Protocol B: Working Solution
Target: Typical working concentration is 10 µM to 100 µM.[2][3][4][7]

Thaw a 10 mM stock aliquot on ice.

Dilute 1:1000 into the lysis buffer or cell culture medium to achieve 10 µM.

Timing: Add Leupeptin to the buffer immediately before use. Do not store diluted working

solutions for >4 hours.
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Stability & Storage Architecture
The stability of Leupeptin is non-linear with respect to pH and temperature.

Lyophilized Powder: Stable for >2 years at -20°C if desiccated.[1]

Aqueous Stock (10 mM):

-20°C: Stable for 6 months.

4°C: Stable for 1 week.

25°C: Degrades within days.

pH Sensitivity:

pH < 7: Stable.

pH > 8: Rapid degradation via racemization.

Decision Workflow for Usage
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Figure 2: Preparation and Storage Workflow. Adherence to the aliquot step is critical for

maintaining potency.

Troubleshooting & Optimization
Issue: Poor Inhibition in Lysis Buffer

Root Cause 1 (pH): Check the pH of your lysis buffer. If it is Tris-based at pH 8.5 or higher,

Leupeptin may be inactive. Adjust pH to 7.4.
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Root Cause 2 (Target): Ensure the protease is a target.[9] Leupeptin does not inhibit

Chymotrypsin.[1][3][6][7] Add Aprotinin or PMSF for broader coverage.

Issue: Precipitation in Stock

Root Cause: Concentration too high (>100 mg/mL) or use of cold ethanol.

Solution: Warm the tube to 37°C briefly and vortex. If using water, ensure the concentration

does not exceed 50 mg/mL for ease of handling.

Issue: Interference with Protein Assays

Root Cause: The aldehyde group can act as a reducing agent.[2][7]

Solution: Leupeptin may interfere with Lowry assays.[2][7] It generally has minimal

interference with Bradford assays, but appropriate blanks (buffer + inhibitor) must be used.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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